Cas no 1804673-69-5 (6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine)

6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine is a fluorinated pyridine derivative with a versatile structure, offering reactivity at multiple sites for further functionalization. The presence of chloro, cyano, and difluoromethyl groups enhances its utility as an intermediate in agrochemical and pharmaceutical synthesis. The electron-withdrawing cyano and difluoromethyl groups contribute to its stability and reactivity in nucleophilic substitution reactions, while the methoxy group provides additional steric and electronic modulation. This compound is particularly valuable in the development of active ingredients requiring fluorinated heterocycles, where its distinct substitution pattern enables precise structural tuning for target applications. Its high purity and well-defined reactivity make it a reliable building block for specialized synthetic routes.

6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine structure

1804673-69-5 structure

Product Name:6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine

CAS No:1804673-69-5

MF:C₈H₅ClF₂N₂O

MW:218.587907552719

CID:4868582

Update Time:2025-06-08

6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine
- Inchi： 1S/C8H5ClF2N2O/c1-14-7-4(8(10)11)2-6(9)13-5(7)3-12/h2,8H,1H3
- InChI Key： MCXUNYYQAZTXIZ-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=C(C(C#N)=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 243
XLogP3: 2.5
Topological Polar Surface Area: 45.9

6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051275-1g	6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine	1804673-69-5	97%	1g	$1,519.80	2022-04-01

6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine Related Literature

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Additional information on 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine

Recent Advances in the Study of 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine (CAS: 1804673-69-5)

The compound 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine (CAS: 1804673-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative is recognized for its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its unique chemical properties, reactivity, and applications in drug discovery, making it a focal point for researchers aiming to develop new therapeutic agents.

One of the most notable advancements in the study of this compound is its role in the synthesis of fungicides and herbicides. Researchers have demonstrated that 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine serves as a versatile building block for the creation of compounds with potent antifungal and herbicidal activities. Its structural features, including the difluoromethyl and cyano groups, contribute to its ability to interact with biological targets, such as enzymes involved in fungal cell wall synthesis or plant growth regulation. These findings highlight its potential for addressing challenges in agricultural pest management.

In addition to its agrochemical applications, recent investigations have explored the pharmaceutical potential of this compound. Studies have shown that derivatives of 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine exhibit promising activity against various disease targets, including kinases and other enzymes implicated in cancer and inflammatory disorders. For instance, modifications to the pyridine core have yielded compounds with selective inhibition of specific kinase pathways, offering new avenues for targeted therapy. These discoveries underscore the compound's versatility and its potential to contribute to the development of next-generation therapeutics.

The synthesis and optimization of 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine have also been a focus of recent research. Advances in synthetic methodologies, such as catalytic fluorination and cross-coupling reactions, have enabled more efficient and scalable production of this compound. Researchers have also investigated its stability and reactivity under various conditions, providing valuable insights for its handling and application in industrial and laboratory settings. These efforts are critical for ensuring the compound's availability and utility in large-scale drug and agrochemical development.

Looking ahead, the continued exploration of 6-Chloro-2-cyano-4-(difluoromethyl)-3-methoxypyridine is expected to yield further breakthroughs. Ongoing studies are examining its potential in emerging areas, such as proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Additionally, collaborations between academic and industrial researchers are likely to accelerate the translation of these findings into practical applications. As the field progresses, this compound is poised to remain a valuable tool for innovation in chemical biology and pharmaceutical sciences.